Cas no 2172021-54-2 (2-(3-hydroxybutyl)oxane-2-carbaldehyde)

• Product Name: 2-(3-hydroxybutyl)oxane-2-carbaldehyde
• CAS No: 2172021-54-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5810351
• PubChem ID: 165573990
• Update Time: 2025-05-28

2-(3-hydroxybutyl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxybutyl)oxane-2-carbaldehyde
• EN300-1621095
• 2172021-54-2

• Inchi： 1S/C10H18O3/c1-9(12)4-6-10(8-11)5-2-3-7-13-10/h8-9,12H,2-7H2,1H3
• InChI Key： BZDTYQHHLGKMIS-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)CCC(C)O

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-hydroxybutyl)oxane-2-carbaldehyde

Comprehensive Analysis of 2-(3-hydroxybutyl)oxane-2-carbaldehyde (CAS No. 2172021-54-2): Properties, Applications, and Industry Insights

The chemical compound 2-(3-hydroxybutyl)oxane-2-carbaldehyde (CAS No. 2172021-54-2) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a derivative of oxane, this aldehyde-functionalized molecule combines a hydroxybutyl side chain with a carbaldehyde group, making it a valuable intermediate in organic synthesis and specialty chemical manufacturing. Researchers and industry professionals frequently search for terms like "2-(3-hydroxybutyl)oxane-2-carbaldehyde synthesis", "CAS 2172021-54-2 applications", and "oxane derivatives in fragrance chemistry", reflecting its growing relevance in multiple sectors.

One of the most intriguing aspects of 2-(3-hydroxybutyl)oxane-2-carbaldehyde is its role in the fragrance and flavor industry. The compound's molecular structure contributes to its potential as a precursor for sustainable aroma chemicals, aligning with the global trend toward green chemistry and bio-based ingredients. Recent studies highlight its compatibility with enzymatic catalysis, a hot topic in eco-friendly synthesis methods. Questions like "How is 2-(3-hydroxybutyl)oxane-2-carbaldehyde used in perfumery?" or "Biodegradability of oxane derivatives" frequently appear in scientific forums, underscoring its environmental appeal.

From a technical perspective, the physicochemical properties of CAS 2172021-54-2 make it suitable for advanced material science applications. Its balanced hydrophilicity-lipophilicity profile (due to the hydroxybutyl moiety) enables its use in polymer modification and surface-active agents. Industry reports suggest growing interest in queries such as "Thermal stability of 2-(3-hydroxybutyl)oxane-2-carbaldehyde" and "Solubility parameters for oxane-carbaldehyde compounds", particularly for coatings and adhesive formulations where precise molecular design is critical.

The pharmaceutical sector has also explored 2-(3-hydroxybutyl)oxane-2-carbaldehyde as a building block for chiral synthons. Its stereochemical configuration offers opportunities in asymmetric synthesis, a field dominating recent PubMed searches with terms like "Oxane aldehydes in drug discovery". While not pharmacologically active itself, its structural motifs are valuable for constructing complex molecules, addressing the demand for high-purity intermediates in API development.

Analytical characterization of CAS 2172021-54-2 reveals distinctive spectral features. The carbaldehyde proton shows characteristic downfield shifts in ¹H NMR (δ 9.5–10 ppm), while the oxane ring protons exhibit complex splitting patterns—details often queried as "NMR peaks for 2-(3-hydroxybutyl)oxane-2-carbaldehyde". Modern hyphenated techniques like LC-MS and GC-IR have become essential for quality control, reflecting the compound's analytical challenges and purity requirements in commercial batches.

Market trends indicate rising demand for 2-(3-hydroxybutyl)oxane-2-carbaldehyde in Asia-Pacific regions, driven by innovations in specialty chemicals. Regulatory-compliant manufacturing processes (often searched as "REACH compliance for CAS 2172021-54-2") and patent landscapes surrounding oxane derivatives are becoming crucial for commercial stakeholders. The compound's niche applications—from flavor enhancers to photoinitiators—demonstrate how structurally sophisticated intermediates can address diverse industrial needs while maintaining safety profiles.

Future research directions for 2-(3-hydroxybutyl)oxane-2-carbaldehyde may explore its catalytic applications or supramolecular chemistry potential. With increasing digitalization, semantic searches for "QSAR studies on oxane-carbaldehydes" or "Machine learning predictions for 2172021-54-2 derivatives" highlight the intersection of computational chemistry and experimental validation. As industries prioritize molecular diversity and functional group compatibility, this compound exemplifies how targeted structural modifications can unlock new technological possibilities.